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Compound of Interest

Compound Name: N-Butyroyl-D-Sphingosine

Cat. No.: B15601466

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of N-Butyroyl-D-Sphingosine, also known as C4-Ceramide. Adherence to these
guidelines is critical for ensuring a safe laboratory environment and maintaining the integrity of
research. As the toxicological properties of this compound have not been fully investigated, it
should be handled with care as a potentially hazardous substance.[1]

Summary of Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment (PPE) is the primary defense
against potential exposure. The following table summarizes the mandatory and recommended
PPE for handling N-Butyroyl-D-Sphingosine.
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Protection Type

Equipment Specification

Use Case / Notes

Eye Protection

Chemical safety glasses with

side shields or goggles.

Mandatory for all handling
procedures. A face shield
should be worn over safety
glasses or goggles when there

is a significant splash hazard.

[1]2]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).

Mandatory. Gloves must be
inspected for integrity before

each use.[1]

Body Protection

Standard laboratory coat.

Mandatory for all procedures.
A chemical-resistant apron is
recommended when handling
larger quantities or when there

is a risk of splashing.[1]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter.

Recommended when working
with the powdered form for
extended periods, when
engineering controls are
insufficient, or in poorly
ventilated areas to avoid
inhaling dust.[1][3]

Operational and Disposal Plan

This section provides procedural, step-by-step guidance for the safe handling and disposal of

N-Butyroyl-D-Sphingosine.

Receiving and Storage

o Step 1: Inspection: Upon receipt, visually inspect the container for any signs of damage or

leakage. If compromised, handle it as a spill and follow the emergency procedures outlined

below.
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o Step 2: Labeling: Ensure the container is clearly labeled with the chemical name, CAS
number (74713-58-9), and any relevant hazard warnings.

o Step 3: Storage: Store the container tightly closed in a dry, well-ventilated area at the
recommended temperature of -20°C.[1][4]

» Step 4: Incompatibilities: Avoid storing with strong oxidizing agents.[1]

Handling and Experimental Protocol

o Step 1: Area Preparation: Ensure the designated work area (e.g., a chemical fume hood or a
specific benchtop) is clean, uncluttered, and equipped with the necessary spill containment
materials.

o Step 2: Don PPE: Before handling, put on all required personal protective equipment as
specified in the table above.

o Step 3: Weighing (Solid Form):

o Perform all weighing operations in a chemical fume hood or a ventilated balance
enclosure to prevent the inhalation of dust.

o Use a dedicated, clean spatula and weighing paper.

o Avoid creating dust clouds. If dust is generated, gently clean the area with a damp cloth or
a specialized vacuum cleaner; do not dry sweep.

o Step 4: Preparing Solutions:
o Add the solvent to the pre-weighed N-Butyroyl-D-Sphingosine slowly to avoid splashing.

o If sonication or heating is required to dissolve the solid, ensure the container is properly
sealed or capped to prevent aerosol generation.

o Solutions should be prepared in a chemical fume hood.

» Step 5: Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean
all equipment and the work area to prevent cross-contamination.
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Spill and Emergency Procedures

o Step 1: Evacuate and Secure: Alert personnel in the immediate area and, if necessary,
evacuate. Restrict access to the spill area.

o Step 2: Assess the Spill: Determine the nature and extent of the spill. Ensure you are
wearing the appropriate PPE before proceeding with cleanup.

e Step 3: Cleanup (Solid Spill):

o Gently sweep or scoop the solid material into a labeled, sealable container for hazardous
waste.[5]

o Avoid creating dust.[3][5]
o Clean the spill area with an appropriate solvent and absorbent material.
o Step 4: Cleanup (Liquid Spill):

o Absorb the liquid with an inert material such as vermiculite, sand, or a chemical absorbent
pad.[1]

o Place the contaminated absorbent material into a labeled, sealable container for
hazardous waste.

o Clean the spill area with an appropriate solvent.

o Step 5: Disposal: Dispose of all cleanup materials as hazardous waste according to
institutional guidelines.

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.[1]

e Step 1: Unused Product: Unused or unwanted N-Butyroyl-D-Sphingosine must be
disposed of as hazardous chemical waste.
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o Step 2: Contaminated Materials: All materials that have come into contact with the chemical,
including pipette tips, gloves, weighing paper, and empty containers, are considered
contaminated and must be disposed of as hazardous waste.[1]

o Step 3: Solutions: Collect all solutions containing N-Butyroyl-D-Sphingosine in a
designated, labeled hazardous waste container. Do not pour solutions down the drain.[1]

o Step 4: EHS Coordination: Contact your institution's Environmental Health and Safety (EHS)
office for specific disposal guidelines and to arrange for waste pickup.

Visual Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Butyroyl-D-Sphingosine.
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Safe Handling & Disposal Workflow for N-Butyroyl-D-Sphingosine
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Caption: Workflow for safe handling and disposal of N-Butyroyl-D-Sphingosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.lookchem.com/sds409085-57-0.html
https://www.sigmaaldrich.com/TW/zh/product/sigma/56857
https://www.fishersci.com/store/msds?partNumber=AAJ60534MCR&productDescription=N-ACETYL-D-SPHINGOSINE+1MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15601466#personal-protective-equipment-for-handling-n-butyroyl-d-sphingosine
https://www.benchchem.com/product/b15601466#personal-protective-equipment-for-handling-n-butyroyl-d-sphingosine
https://www.benchchem.com/product/b15601466#personal-protective-equipment-for-handling-n-butyroyl-d-sphingosine
https://www.benchchem.com/product/b15601466#personal-protective-equipment-for-handling-n-butyroyl-d-sphingosine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

